Cas no 2229581-23-9 (methyl 3-(3-nitro-1H-pyrazol-4-yl)-3-oxopropanoate)

• Product Name: methyl 3-(3-nitro-1H-pyrazol-4-yl)-3-oxopropanoate
• CAS No: 2229581-23-9
• MF: C₇H₇N₃O₅
• MW: 213.147581338882
• CID: 6221257
• PubChem ID: 165693216
• Update Time: 2025-05-20

methyl 3-(3-nitro-1H-pyrazol-4-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-nitro-1H-pyrazol-4-yl)-3-oxopropanoate
• EN300-1773959
• 2229581-23-9

• Inchi： 1S/C7H7N3O5/c1-15-6(12)2-5(11)4-3-8-9-7(4)10(13)14/h3H,2H2,1H3,(H,8,9)
• InChI Key： SNAZMQNCFKCDIK-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=NNC=1[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 213.03857033g/mol
• Monoisotopic Mass: 213.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 118Ų

Additional information on methyl 3-(3-nitro-1H-pyrazol-4-yl)-3-oxopropanoate

Comprehensive Analysis of Methyl 3-(3-Nitro-1H-Pyrazol-4-yl)-3-Oxopropanoate (CAS No. 2229581-23-9)

Methyl 3-(3-nitro-1H-pyrazol-4-yl)-3-oxopropanoate, with the CAS number 2229581-23-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a nitro-pyrazole core, is widely studied for its potential applications in drug discovery and crop protection. Its unique molecular structure combines a 3-oxopropanoate moiety with a 3-nitro-1H-pyrazol-4-yl group, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for nitro-heterocyclic compounds like methyl 3-(3-nitro-1H-pyrazol-4-yl)-3-oxopropanoate has surged due to their role in developing novel antimicrobial agents and enzyme inhibitors. Researchers are particularly interested in its structure-activity relationship (SAR), which helps optimize efficacy in target-based therapies. The compound's CAS no 2229581-23-9 is frequently cited in patents related to kinase inhibitors and anti-inflammatory drugs, aligning with the growing focus on precision medicine.

From an industrial perspective, methyl 3-(3-nitro-1H-pyrazol-4-yl)-3-oxopropanoate is synthesized via esterification and nitration reactions, often requiring stringent control of reaction conditions to ensure high purity. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing this compound, as impurities can affect downstream applications. Environmental and safety considerations are also paramount, with labs adopting green chemistry principles to minimize waste.

The compound's relevance extends to agrochemical innovation, where its nitro-pyrazole scaffold is explored for designing next-generation herbicides and pesticides. With increasing global emphasis on sustainable agriculture, researchers are investigating its biodegradability and ecotoxicological profile. This aligns with searches for eco-friendly crop solutions and low-residue formulations, which dominate agricultural discourse.

In summary, methyl 3-(3-nitro-1H-pyrazol-4-yl)-3-oxopropanoate (CAS 2229581-23-9) represents a nexus of pharmaceutical and agrochemical research. Its multifaceted applications, coupled with advancements in synthetic methodology and analytical validation, position it as a compound of enduring scientific and industrial interest. Future studies may focus on scaling production and exploring novel derivatives to address emerging challenges in human health and food security.